2-(2,5-Dichloro-phenoxy)-benzoic acid

• Molecular Formula: C13H8Cl2O3
• Molecular Weight: 283.10 g/mol
• IUPAC Name: 2-(2,5-dichlorophenoxy)benzoic acid
• InChI: InChI=1S/C13H8Cl2O3/c14-8-5-6-10(15)12(7-8)18-11-4-2-1-3-9(11)13(16)17/h1-7H,(H,16,17)
• InChI Key: WDBMIMYHJWIXBX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)O)OC2=C(C=CC(=C2)Cl)Cl

Description

2-(2,5-Dichloro-phenoxy)-benzoic acid is a useful research compound. Its molecular formula is C13H8Cl2O3 and its molecular weight is 283.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-iodo-benzoic acid (3.0 g, 12.10 mmol, 1.0 equiv; [CAS RN 88-67-5]) and 2,5-dichloro-phenol (1.97 g, 12.10 mmol, 1.0 equiv; [CAS RN 583-78-8]) in toluene (50 mL) was added caesium carbonate (7.88 g, 24.20 mmol, 2.0 equiv; [CAS RN 534-17-8]) and tetrakis(acetonitrile)copper(I) hexafluorophosphate (1.13 g, 3.02 mmol, 0.25 equiv; [CAS RN 64443-05-6]). The reaction mixture was heated to reflux over night. The solvent was evaporated under reduced pressure and the crude reaction product taken up in water (100 mL), acidified to pH 1 by addition of a solution of 1 M HCl and extracted with ethyl acetate (3×100 mL). The combined organic phases were dried over MgSO4 and the product purified by silica column chromatography using a MPLC system (CombiFlash Companion, Isco Inc.) eluting with a gradient of heptane (+1% acetic acid)/ethyl acetate affording 2.78 g (81%) of the title compound as a white solid. MS (ISN): 281.1 [M−H]−.